2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol

• IUPAC Name: 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol
• InChI: InChI=1S/C17H18FNO/c18-15-7-5-12(6-8-15)17(20)11-19-16-9-13-3-1-2-4-14(13)10-16/h1-8,16-17,19-20H,9-11H2
• InChI Key: TVTHIYFQJDGJGP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NCC(C3=CC=C(C=C3)F)O
• Molecular Formula: C17H18FNO
• Molecular Weight: 271.33 g/mol

Description

2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as GSK-3β inhibitor, and it has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol involves the inhibition of GSK-3β. GSK-3β is a serine/threonine kinase that plays a crucial role in various cellular processes. The inhibition of GSK-3β by 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol results in the activation of various signaling pathways such as the Wnt/β-catenin pathway, which has been shown to have potential therapeutic effects in various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol have been extensively studied. It has been shown to have potential therapeutic effects in various diseases such as Alzheimer's disease, diabetes, and cancer. The inhibition of GSK-3β by 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol results in the activation of various signaling pathways, which has been shown to have potential therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit GSK-3β, and its well-established synthesis method. The limitations of using 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol. These include:
1. Further studies to determine the safety and efficacy of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol in various diseases.
2. Development of novel synthesis methods for 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol.
3. Investigation of the potential toxicity of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol.
4. Identification of new therapeutic targets for 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol.
5. Development of new drug delivery systems for 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol.
Conclusion
In conclusion, 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol has shown potential therapeutic applications in various scientific research studies. It has been studied for its role as a GSK-3β inhibitor, which has been shown to have potential therapeutic effects in various diseases such as Alzheimer's disease, diabetes, and cancer. The future directions for the study of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol include further studies to determine its safety and efficacy, development of novel synthesis methods, investigation of its potential toxicity, identification of new therapeutic targets, and development of new drug delivery systems.

Synthesis Methods

The synthesis of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol involves a multi-step process that includes the reaction of 2,3-dihydroindene with 4-fluorobenzaldehyde, followed by the reduction of the resulting imine using sodium borohydride. The final product is obtained by the addition of hydrochloric acid to the reaction mixture, which results in the formation of 2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol.

Scientific Research Applications

2-(2,3-dihydro-1H-inden-2-ylamino)-1-(4-fluorophenyl)ethanol has shown potential therapeutic applications in various scientific research studies. It has been studied for its role as a GSK-3β inhibitor, which is a key enzyme involved in various cellular processes such as cell growth, differentiation, and apoptosis. The inhibition of GSK-3β has been shown to have potential therapeutic effects in various diseases such as Alzheimer's disease, diabetes, and cancer.